3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol

• CAS: 1190322-25-8

Core Science & Biosynthesis

3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol CAS 1190322-25-8 properties

The following technical guide is structured as an advanced monograph for researchers in medicinal chemistry and drug discovery. It prioritizes mechanistic insight, practical utility, and rigorous data presentation.

CAS Registry Number: 1190322-25-8 Synonyms: 3-Nitro-7-hydroxy-6-azaindole; 3-Nitro-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one Chemical Class: Fused Pyridine / Azaindole Derivative[1]

Executive Summary & Strategic Value

3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol is a high-value heterocyclic scaffold serving as a critical intermediate in the synthesis of BET bromodomain inhibitors and ATP-competitive kinase inhibitors . Structurally, it belongs to the 6-azaindole family (pyrrolo[2,3-c]pyridine), distinguished by a hydroxyl group at the C7 position and a nitro group at C3.

Key Research Applications:

• BET Inhibition: The 7-oxo tautomer mimics the acetyl-lysine binding motif required for bromodomain inhibition (e.g., analogs of ABBV-075/Mivebresib).

• Kinase Hinges: The 6-azaindole core provides a privileged H-bond donor/acceptor motif for kinase hinge binding.

• Divergent Synthesis: The C3-nitro group serves as a masked amine, allowing late-stage functionalization via reduction and amide coupling, while the C7-hydroxyl allows for conversion to C7-chloro derivatives for SNAr library generation.

Physicochemical Profile

The compound exhibits significant tautomeric character, existing in equilibrium between the 7-hydroxy (lactim) and 7-oxo (lactam) forms. In solution, particularly in polar solvents like DMSO or water, the 7-oxo tautomer often predominates due to the stabilization of the amide-like resonance.

Property	Value / Description	Note
Molecular Formula	C₇H₅N₃O₃
Molecular Weight	179.13 g/mol
Appearance	Yellow to Brown Solid	Nitro group conjugation induces color.
Solubility	DMSO (>20 mg/mL), DMF	Poor solubility in non-polar solvents (DCM, Hexane).
pKa (Calculated)	~5.8 (OH/NH lactam), ~12.5 (Pyrrole NH)	Acidic due to electron-withdrawing nitro group.
H-Bond Donors	2 (Pyrrole NH, OH/Lactam NH)	Critical for active site binding.
H-Bond Acceptors	4 (Nitro O, Carbonyl O, Pyridine N)
LogP (Predicted)	0.8 - 1.2	Lipophilicity is modulated by tautomerism.

Structural Analysis & Tautomerism

Understanding the electronic distribution is vital for predicting reactivity. The C3-nitro group strongly deactivates the pyrrole ring towards further electrophilic substitution but increases the acidity of the pyrrole NH.

Tautomeric Equilibrium: The C7 position in the 1H-pyrrolo[2,3-c]pyridine scaffold is adjacent to the pyridine nitrogen (N6).

• Form A (Lactim): 7-hydroxy-1H-pyrrolo[2,3-c]pyridine.

• Form B (Lactam): 1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one.

Note: In synthetic protocols involving alkylation, the Lactam form (N6-H) can lead to N-alkylation at the pyridine nitrogen, whereas O-alkylation is favored under specific hard-nucleophile conditions.

Synthetic Pathways

The synthesis of CAS 1190322-25-8 typically proceeds via the functionalization of the parent 6-azaindole core. The most robust route involves oxidation to the N-oxide followed by rearrangement and subsequent nitration.

Retrosynthetic Logic (Graphviz)

Caption: Linear synthetic route from commercially available 6-azaindole to the target 3-nitro-7-hydroxy derivative.

Detailed Experimental Protocol

Note: This protocol is a composite based on standard azaindole chemistry adapted for this specific CAS.

Step 1: Synthesis of 7-Hydroxy-6-azaindole

• Oxidation: Dissolve 6-azaindole (1.0 eq) in DCM/MeOH. Add m-CPBA (1.1 eq) at 0°C. Stir at RT for 4h. Isolate the N-oxide via filtration or column chromatography.

• Rearrangement: Suspend the N-oxide in acetic anhydride (Ac₂O). Heat to 90°C for 2-4h. The reaction undergoes a Polonovski-type rearrangement.

• Hydrolysis: Treat the resulting acetate intermediate with aqueous NaOH/MeOH to liberate the 7-hydroxy group. Neutralize with HCl to precipitate the product.

Step 2: Nitration (Synthesis of CAS 1190322-25-8)

• Setup: Charge a round-bottom flask with concentrated H₂SO₄ (10 vol) and cool to 0°C.

• Addition: Add 7-hydroxy-6-azaindole (1.0 eq) portion-wise, keeping temperature <10°C.

• Nitration: Dropwise add fuming HNO₃ (1.05 eq) dissolved in H₂SO₄.

• Reaction: Stir at 0°C for 1h. The electron-rich pyrrole ring directs substitution to C3 (despite the deactivating effect of the pyridine ring, the 7-OH/Oxo group donates electron density).

• Workup: Pour onto crushed ice. The yellow precipitate (Target) is filtered, washed with water, and dried under vacuum.

Reactivity & Functionalization Map

This scaffold is a "branch point" intermediate. The diagram below illustrates how to diversify the core for SAR (Structure-Activity Relationship) studies.

Caption: Divergent synthesis options. The 3-nitro group accesses amine functionality; the 7-OH group accesses electrophilic centers via chlorination.

Key Transformations:

• Reduction to 3-Amine: The nitro group is readily reduced using Fe/NH₄Cl or catalytic hydrogenation. The resulting amine is unstable to oxidation and should be immediately coupled (e.g., with acid chlorides) to form stable amides.

• Deoxychlorination: Treatment with POCl₃ converts the 7-hydroxy group to a 7-chloro group. This activates the C7 position for SNAr reactions with amines or alkoxides, a common strategy to introduce solubility-enhancing groups.

Safety & Handling (SDS Highlights)

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Handling: Nitro-azaindoles can be energetic. Avoid heating dry solids to decomposition. Use distinct spatulas to avoid cross-contamination with reducing agents.

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The 7-hydroxy group makes the compound susceptible to oxidation or hygroscopic degradation over time.

References

• PubChem Compound Summary. 1H-pyrrolo[2,3-b]pyridin-7-ium-7-olate (Analogous Chemistry). National Center for Biotechnology Information. Link

• BldPharm Product Data. 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol (CAS 1190322-25-8).[1][2][3][4]Link

• Journal of Medicinal Chemistry. Discovery of BET Bromodomain Inhibitors (Reference for 7-oxo-6-azaindole scaffold utility). ACS Publications. Link

• Organic Chemistry Portal. Synthesis of Azaindoles.Link

• MolCore Chemical Data. 1190322-25-8 Properties and Safety.Link

Sources

• 1. molcore.com [molcore.com]
• 2. 1190309-81-9|4-Nitro-1H-pyrrolo[2,3-c]pyridine|BLD Pharm [bldpharm.com]
• 3. 1190322-25-8|3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol|BLD Pharm [bldpharm.com]
• 4. molcore.com [molcore.com]

Technical Guide: 1,6-Dihydro-3-nitro-7H-pyrrolo[2,3-c]pyridin-7-one Tautomerism

Executive Summary

This technical guide provides a comprehensive analysis of the tautomeric equilibrium of 1,6-dihydro-3-nitro-7H-pyrrolo[2,3-c]pyridin-7-one . While the pyrrolo[2,3-c]pyridine scaffold (often referred to as 5-azaindole or 6-azaindole depending on nomenclature conventions, but strictly pyrrolo[2,3-c]pyridine per IUPAC) is a privileged pharmacophore in kinase inhibition and bromodomain targeting, the introduction of a nitro group at the C3 position and a carbonyl at C7 introduces complex electronic effects.

Understanding the Lactam-Lactim tautomerism and the Nitro-Aci-nitro resonance in this molecule is critical for:

• Drug Design: Predicting hydrogen bond donor/acceptor (HBD/HBA) motifs in binding pockets.

• Synthesis: Controlling regioselectivity during alkylation (N- vs. O-alkylation).

• Formulation: Ensuring solid-state stability and solubility.

Structural Dynamics & Thermodynamics

The molecule exists in a dynamic equilibrium dominated by three primary forms.[1] The "1,6-dihydro-7-one" designation refers to the Lactam form, which is generally the most stable tautomer in the solid state and polar solvents.

The Tautomeric Triad

• Tautomer A (Lactam): 1,6-dihydro-3-nitro-7H-pyrrolo[2,3-c]pyridin-7-one.

  • Features: Carbonyl at C7; Proton on N6.

  • Stability: Stabilized by amide-like resonance in the pyridine ring and intermolecular dimerization.

• Tautomer B (Lactim): 3-nitro-1H-pyrrolo[2,3-c]pyridin-7-ol.

  • Features: Hydroxyl at C7; Pyridine Nitrogen (N6) is unprotonated.

  • Stability: Aromatizes the pyridine ring fully but loses the stable amide bond. Favored in gas phase or non-polar solvents.

• Tautomer C (Aci-Nitro / Anionic):

  • Features: The strong electron-withdrawing group (EWG) nature of the 3-NO2 makes the N1-H (pyrrole) highly acidic.

  • Relevance: At physiological pH (7.4), a significant population may exist as the deprotonated anion, delocalizing charge onto the nitro group.

Electronic Influence of the 3-Nitro Group

The 3-nitro group is a critical electronic modifier ($ \sigma_p \approx 0.78 $):

• Acidity Enhancement: It withdraws electron density from the pyrrole ring, significantly lowering the pKa of the N1 proton (estimated pKa drop from ~16 in unsubstituted azaindole to ~10-11).

• Dipole Moment: It stabilizes the Lactam form in polar media by enhancing the push-pull electronic character across the fused system.

Pathway Visualization

The following diagram illustrates the equilibrium and the environmental factors shifting it.

Caption: Thermodynamic equilibrium between Lactam, Lactim, and Anionic forms, influenced by solvent polarity and pH.

Analytical Characterization

Distinguishing these tautomers requires orthogonal analytical techniques. Standard LC-MS is often insufficient as tautomers have identical masses and often interconvert on the column.

NMR Spectroscopy (Diagnostic Signals)

The most reliable method for solution-state assignment.

Feature	Lactam (1,6-dihydro)	Lactim (7-hydroxy)	Notes
N6-H Signal	Broad singlet, 11.0 - 13.0 ppm	Absent	Diagnostic. Disappears with shake.
C7 Carbon	160 - 165 ppm (C=O)	155 - 160 ppm (C-OH)	Carbonyl carbon is more deshielded.
C3-H Coupling	coupling visible	No coupling to N6	2D HMBC is required to confirm N6 protonation.
Solvent Effect	Dominant in DMSO-	Observable in (dilute)	DMSO stabilizes the polar lactam.

IR Spectroscopy (Solid State)

• Lactam: Strong absorption at 1640–1680 cm⁻¹ (Amide I band, C=O stretch).

• Lactim: Absence of carbonyl band; broad absorption at 3200–3500 cm⁻¹ (O-H stretch).

X-Ray Crystallography

In the solid state, pyrrolo-pyridin-ones almost exclusively crystallize as hydrogen-bonded dimers in the Lactam form. The 3-nitro group often participates in intermolecular contacts, stacking the rings in a planar arrangement.

Pharmacological Implications[2][3][4][5][6]

The tautomeric state dictates the pharmacophore. In a kinase hinge binding region, the difference is binary:

• Lactam Mode: Presents a Donor-Acceptor motif (NH donor, C=O acceptor).

• Lactim Mode: Presents an Acceptor-Donor motif (N acceptor, OH donor).

Critical Insight: If your protein target requires an H-bond acceptor at the pyridine nitrogen (N6), the Lactim form is required. However, since the Lactam is energetically preferred, the binding penalty to pay for tautomerization is approximately 2–4 kcal/mol . This must be accounted for in Free Energy Perturbation (FEP) calculations.

Experimental Protocols

Protocol: Chemical Trapping of Tautomers

To validate which tautomer is reacting or binding, "trapping" via methylation is the gold standard. This protocol synthesizes fixed N-methyl (lactam-like) and O-methyl (lactim-like) derivatives.

Objective: Synthesize regioisomers to use as analytical standards.

Reagents:

• Substrate: 1,6-dihydro-3-nitro-7H-pyrrolo[2,3-c]pyridin-7-one (1.0 eq)

• Methyl Iodide (MeI) (1.1 eq)

• Base:

  (Silver carbonate) vs. (Potassium carbonate)

• Solvent: DMF (anhydrous)

Step-by-Step Workflow:

• Reaction A (Lactam Trap - N-methylation):

  • Dissolve substrate in DMF.

  • Add

    (favors thermodynamic N-alkylation due to charge control).

  • Add MeI dropwise at 0°C.

  • Stir at RT for 4h.

  • Result: Predominantly 1,6-dimethyl-3-nitro-7-one (N-methylated).

• Reaction B (Lactim Trap - O-methylation):

  • Dissolve substrate in Benzene or Toluene (non-polar).

  • Add

    (Silver salts favor O-alkylation via coordination to the carbonyl oxygen).

  • Add MeI.

  • Reflux for 6h.

  • Result: Predominantly 7-methoxy-3-nitro-pyrrolo[2,3-c]pyridine .

• Analysis:

  • Compare the UV-Vis and NMR spectra of the parent compound to these two "locked" standards. The parent will likely overlay with the N-methyl derivative in aqueous buffers.

Analytical Workflow Diagram

Caption: Decision tree for identifying the dominant tautomer using NMR and chemical trapping.

References

• Tautomerism in 6-Azaindoles

  • Title: Synthesis of 6-azaindoles via electrophilic [4+1]-cycliz

  • Source: ChemRxiv (2023).[2]

  • URL:[Link][1][3][4][5][6]

  • Relevance: Discusses the N1-H vs N6-H equilibrium in rel

• Pyridone Lactam-Lactim Catalysis

  • Title: Role of lactam vs. lactim tautomers in 2(1H)-pyridone catalysis of aromatic nucleophilic substitution.[6][7]

  • Source: J. Chem. Soc., Perkin Trans.[7] 2 (1998).[7]

  • URL:[Link]

  • Relevance: Establishes the thermodynamic preference for lactams in polar solvents and the c

• IR Identification of Tautomers

  • Title: Identification of Lactam-Lactim Tautomers of Aromatic Heterocycles in Aqueous Solution Using 2D IR Spectroscopy.
  • Source: NIH / PMC (2014).

  • URL:[Link]

  • Relevance: Provides the specific IR bands (1640 cm-1) used to identify the lactam form.

• Nitro-Group Effects on Acidity

  • Title: 3-Nitro-7-azaindole Properties and Safety.

  • Source: Sigma-Aldrich / Merck.
  • Relevance: Provides baseline physical property d

• Azaindole Bioisosteres

  • Title: Exploring 6-Azaindole and 7-Azaindole Rings for Developing Cannabinoid Receptor 1 Allosteric Modul
  • Source: NIH / PMC (2019).

  • URL:[Link]

  • Relevance: Discusses the H-bonding capabilities and solubility issues of azaindole deriv

Sources

• 1. Identification of Lactam-Lactim Tautomers of Aromatic Heterocycles in Aqueous Solution Using 2D IR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyridone–pyridol tautomerism in 2-hydroxypyridines with [5,6]-annelated rings and oxygen at the [6]-position: 2,3-dihydro-6-hydroxy-4-methylfuro[2,3-b]pyridine and 3,4-dihydro-7-hydroxy-5-methylpyrano-[2,3-b]pyridine - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. huc.cup.uni-muenchen.de [huc.cup.uni-muenchen.de]
• 7. Role of lactam vs. lactim tautomers in 2(1H [ ] )-pyridone catalysis of aromatic nucleophilic substitution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Comparative Technical Guide: 3-Nitro-6-azaindolin-7-one vs. 3-Nitro-7-azaindole

This guide provides an in-depth technical comparison between 3-nitro-1H-pyrrolo[2,3-c]pyridin-7-ol (a derivative of 6-azaindole) and 3-nitro-7-azaindole (a derivative of 7-azaindole).

Executive Summary

This guide analyzes two isomeric nitro-azaindoles that, despite sharing the formula

, exhibit fundamentally different chemical behaviors due to tautomeric divergence .

• Compound A (3-nitro-1H-pyrrolo[2,3-c]pyridin-7-ol): Formally a 7-hydroxy-6-azaindole. In solution and solid state, this compound exists predominantly as the lactam tautomer (6-azaindolin-7-one). It is a scaffold often associated with BET bromodomain inhibition.

• Compound B (3-nitro-7-azaindole): A true aromatic heterocycle and a bioisostere of purine. It is a privileged scaffold in kinase inhibitor discovery (e.g., Vemurafenib) due to its ability to mimic the adenine hinge-binding motif.

Part 1: Structural & Electronic Architecture

Nomenclature and Core Scaffolds

The primary distinction lies in the position of the pyridine nitrogen and the resulting electronic perturbation caused by the oxygen substituent in Compound A.

Feature	Compound A	Compound B
IUPAC Name	3-nitro-1H-pyrrolo[2,3-c]pyridin-7-ol	3-nitro-1H-pyrrolo[2,3-b]pyridine
Common Core	6-Azaindole (Pyrrolo[2,3-c]pyridine)	7-Azaindole (Pyrrolo[2,3-b]pyridine)
Dominant Species	Lactam (Pyridone) : 3-nitro-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one	Aromatic Heterocycle : Fully conjugated -system
H-Bond Donor	Pyrrole N1-H AND Pyridone N6-H	Pyrrole N1-H
H-Bond Acceptor	Carbonyl Oxygen (C7=O)	Pyridine Nitrogen (N7)
pKa (approx)	~0.5 (protonation of carbonyl) / ~11 (deprotonation of NH)	~4.6 (protonation of N7) / ~15 (deprotonation of N1-H)

Tautomerism: The "Hydroxy" Trap

Compound A is frequently misidentified in chemical databases as the "7-ol" (enol) form. However, thermodynamic stability heavily favors the 2-pyridone-like lactam structure due to the high resonance energy of the amide-like linkage.

Implication: This breaks the aromaticity of the pyridine ring, altering the vector of electrophilic attack and solubility profile.

Figure 1: Tautomeric equilibrium favoring the lactam form in Compound A versus the static aromaticity of Compound B.

Part 2: Synthetic Pathways

Synthesizing nitro-azaindoles requires overcoming the electron-deficient nature of the pyridine ring, which deactivates the system toward electrophilic aromatic substitution (EAS).

Synthesis of Compound A (The 6-Azaindole Series)

Direct nitration of 6-azaindole is possible, but introducing the C7-oxygen requires an oxidation-rearrangement sequence, typically via the N-oxide.

Protocol Logic:

• N-Oxidation: Treatment of 6-azaindole with m-CPBA yields the N6-oxide.

• Rearrangement: Activation with acetic anhydride or trifluoroacetic anhydride (TFAA) induces a Meisenheimer-type rearrangement to install the oxygen at C7.

• Nitration: The electron-rich pyrrole ring is nitrated at C3. In the pyridone form, the C3 position remains nucleophilic.

Figure 2: Synthetic route for Compound A via N-oxide rearrangement.

Synthesis of Compound B (The 7-Azaindole Series)

Direct nitration of 7-azaindole is notoriously difficult because the basic N7 (pKa ~4.6) protonates in standard nitration media (

), forming a deactivated dication.

Optimized Protocol (Indirect Route): To avoid protonation-induced deactivation, nitration is often performed on a pre-functionalized precursor or using non-acidic conditions (e.g., nitronium tetrafluoroborate or acetyl nitrate).

• Method A (Direct - Low Yield):

  in . Often yields the 5-nitro isomer or decomposes.

• Method B (Modified): Use of AgNO3 and Benzoyl Chloride in acetonitrile. This generates a neutral nitrating agent (benzoyl nitrate) in situ, allowing substitution at C3 without protonating N7.

Figure 3: Overcoming the protonation barrier in 7-azaindole nitration.

Part 3: Physicochemical & Biological Comparison

Solubility and Lipophilicity[1]

• Compound A (Lactam): The presence of the amide-like lactam (NH-C=O) significantly increases polarity and melting point compared to the aromatic isomer. It often exhibits lower solubility in non-polar organic solvents (DCM, Hexane) but improved solubility in polar protic solvents (MeOH, Water) compared to standard indoles.

• Compound B (Aromatic): Exhibits moderate lipophilicity. The N7 nitrogen accepts hydrogen bonds, but the lack of a permanent dipole moment comparable to the lactam makes it more soluble in standard organic extraction solvents (EtOAc, DCM).

Biological Binding Modes (Kinase vs. BET)

The structural differences dictate their pharmacological utility.

Feature	Compound A (6-azaindolin-7-one)	Compound B (7-azaindole)
Primary Target Class	BET Bromodomains / Epigenetic Targets	Protein Kinases (ATP-competitive)
Binding Motif	The lactam (NH donor, C=O acceptor) mimics the acetyl-lysine recognition motif or forms specific H-bonds in the WPF shelf of bromodomains.	The N1-H (donor) and N7 (acceptor) mimic the Adenine ring of ATP, binding to the "Hinge Region" of kinases.
Key Example	Analogous to the core of ABBV-075 (Mivebresib).	Core of Vemurafenib (Zelboraf).

Experimental Identification (NMR Distinction)

Distinguishing these isomers via

-NMR is straightforward due to the symmetry and chemical shift of the pyridine ring protons.

• Compound A: The proton at C7 is absent. The NH signal of the lactam (N6-H) is typically broad and downfield (~11-12 ppm), distinct from the pyrrole NH.

• Compound B: The proton at C2 (pyrrole) and C6 (pyridine) are diagnostic. The C2-H is often a doublet or broad singlet around 7.5-8.0 ppm. The lack of a carbonyl carbon signal in

  -NMR (~160 ppm) confirms the aromatic structure.

References

• Synthesis and Reactivity of 7-Azaindoles. ResearchGate.

• The Azaindole Framework in the Design of Kinase Inhibitors. MDPI Molecules.

• Discovery of 1H-pyrrolo[2,3-c]pyridine-7-carboxamides as novel, allosteric mGluR5 antagonists. PubMed.

• Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances.

• Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Nuph.edu.ua.

An In-depth Technical Guide to 3-Nitro-7-Hydroxy-6-Azaindole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 6-azaindole scaffold is a privileged heterocyclic motif in medicinal chemistry, recognized for its ability to mimic indole and purine systems, thereby interacting with a wide array of biological targets.[1][2] The introduction of specific substituents, such as a nitro group at the 3-position and a hydroxyl group at the 7-position, can significantly modulate the electronic properties and biological activity of the core structure. This technical guide provides a comprehensive overview of the synthesis, reactivity, potential biological applications, and spectroscopic characterization of 3-nitro-7-hydroxy-6-azaindole derivatives. Drawing upon established synthetic methodologies for related azaindole and indole compounds, this document offers a predictive yet scientifically grounded framework for researchers entering this promising area of chemical space.

Introduction: The 6-Azaindole Core in Drug Discovery

6-Azaindoles, also known as pyrrolo[2,3-c]pyridines, are bioisosteres of indoles and have garnered significant attention in drug discovery.[2][3] The replacement of a carbon atom with a nitrogen atom in the six-membered ring can enhance solubility, modulate pKa, and introduce a hydrogen bond acceptor, all of which are desirable properties in drug candidates.[2] Consequently, 6-azaindole derivatives have been explored as inhibitors of various kinases, highlighting their therapeutic potential in oncology and other diseases.[4]

The introduction of a nitro group at the C3 position transforms the typically electron-rich pyrrole ring into an electrophilic system, opening up unique avenues for chemical transformations.[5][6] This modification is known to impart a range of biological activities, including antimicrobial and anticancer properties.[6] Furthermore, a hydroxyl group at the 7-position can serve as a key interaction point with biological targets and as a handle for further derivatization.

This guide will delve into the synthetic strategies to access the 3-nitro-7-hydroxy-6-azaindole scaffold, its predicted chemical reactivity, potential therapeutic applications based on analogous structures, and a detailed outline of its expected spectroscopic signature.

Synthesis of the 3-Nitro-7-Hydroxy-6-Azaindole Scaffold

Synthesis of 7-Hydroxy-6-Azaindole Precursors

The construction of the 6-azaindole core can be achieved through various established methods, often starting from appropriately substituted pyridines.[3][7][8] A common strategy involves the Bartoli indole synthesis, which has been successfully applied to the preparation of 4- and 6-azaindoles from nitropyridines.[9]

Proposed Synthetic Workflow:

Caption: A generalized workflow for the synthesis of a 7-hydroxy-6-azaindole precursor.

Experimental Protocol: Synthesis of a 7-Hydroxy-6-Azaindole Precursor (Illustrative)

• Protection of the Amino Group: To a solution of a suitable 3-amino-4-methylpyridine derivative in an appropriate solvent (e.g., dichloromethane), add an amino-protecting group reagent (e.g., acetic anhydride or Boc-anhydride) and a base (e.g., triethylamine). Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Oxidation of the Methyl Group: The protected 3-amino-4-methylpyridine is then oxidized to the corresponding carboxylic acid or aldehyde. This can be achieved using oxidizing agents such as potassium permanganate or selenium dioxide.

• Cyclization to form the Pyrrole Ring: The resulting intermediate can then be cyclized to form the 6-azaindole ring system. The specific conditions for this step will depend on the nature of the substituents and the intermediate formed.

Nitration of the 7-Hydroxy-6-Azaindole Core

The introduction of a nitro group at the 3-position of the azaindole ring is a crucial step. The electron-rich nature of the pyrrole ring generally directs electrophilic substitution to this position.

Nitration Workflow:

Caption: A simplified workflow for the nitration of the 7-hydroxy-6-azaindole core.

Experimental Protocol: Nitration of 7-Hydroxy-6-Azaindole (Predictive)

• Reaction Setup: Dissolve the 7-hydroxy-6-azaindole precursor in a suitable solvent (e.g., acetic acid or sulfuric acid) in a reaction vessel cooled in an ice bath.

• Addition of Nitrating Agent: Slowly add a nitrating agent, such as nitric acid or a mixture of nitric acid and sulfuric acid. The choice of nitrating agent and conditions will be critical to control the regioselectivity and avoid over-nitration. A milder, non-acidic nitrating agent like trifluoroacetyl nitrate, generated in situ from ammonium tetramethylnitrate and trifluoroacetic anhydride, could also be explored to improve functional group compatibility.[10]

• Reaction Monitoring and Work-up: Monitor the reaction progress by TLC. Upon completion, quench the reaction by pouring the mixture onto ice and neutralize with a base. Extract the product with an organic solvent and purify by column chromatography.

Chemical Reactivity of 3-Nitro-7-Hydroxy-6-Azaindole Derivatives

The presence of the nitro group at the C3 position renders the pyrrole ring electron-deficient, making it susceptible to nucleophilic attack. This reactivity is a key feature of 3-nitroindoles and is expected to be mirrored in their 6-azaindole counterparts.[5][11]

Predicted Reactivity:

• Nucleophilic Aromatic Substitution: The nitro group can be displaced by strong nucleophiles.

• Reduction of the Nitro Group: The nitro group can be reduced to an amino group, which can then be further functionalized. This opens up a wide range of possibilities for generating diverse libraries of compounds.

• Reactions at the Pyrrole Nitrogen: The N-H of the pyrrole ring can be alkylated or acylated under basic conditions. Interestingly, 3-nitroindoles have been shown to act as N-centered nucleophiles in certain reactions.[12]

• Reactions involving the Hydroxyl Group: The 7-hydroxy group can be alkylated, acylated, or used as a handle for the introduction of other functional groups via ether or ester linkages.

Reaction Scheme: Key Transformations

Sources

• 1. Azaindole Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring 6-Azaindole and 7-Azaindole Rings for Developing Cannabinoid Receptor 1 Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bioorg.org [bioorg.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Azaindole synthesis [organic-chemistry.org]
• 8. A novel one-step synthesis of 2-substituted 6-azaindoles from 3-amino-4-picoline and carboxylic esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reactivity of 3-nitroindoles with electron-rich species - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Researcher's Guide to the Synthesis of 3-amino-1H-pyrrolo[2,3-c]pyridin-7-ol via Nitro Reduction

Introduction: The Significance of the 6-Azaindole Scaffold

The 1H-pyrrolo[2,3-c]pyridine, commonly known as the 6-azaindole scaffold, is a privileged heterocyclic motif in modern medicinal chemistry.[1] Its structural similarity to indole allows it to function as a bioisostere, while the integrated pyridine ring offers unique hydrogen bonding capabilities and modulation of physicochemical properties. The specific derivative, 3-amino-1H-pyrrolo[2,3-c]pyridin-7-ol, is a valuable building block for synthesizing a range of biologically active molecules, including kinase inhibitors and potassium-competitive acid blockers (P-CABs).[2]

This guide provides a comprehensive overview and detailed protocols for the synthesis of this key intermediate, focusing on the critical final step: the reduction of a nitro precursor. We will explore the causality behind methodological choices, compare various reduction strategies, and provide self-validating protocols designed for reproducibility and safety in a research and development setting.

Synthetic Strategy: A Two-Phase Approach

The synthesis of the target compound is best approached in two phases: the construction of a suitable nitro-substituted precursor, followed by the definitive nitro group reduction. The phenolic nature of the 7-hydroxyl group necessitates the use of a protecting group throughout the initial synthetic sequence to prevent unwanted side reactions. The benzyl ether is an ideal choice, as it is robust yet can be cleaved under conditions that are often compatible with nitro reduction, allowing for a highly efficient one-pot final step.

The overall synthetic pathway is visualized below.

Caption: High-level overview of the two-phase synthetic strategy.

Methodologies for Nitro Group Reduction

The conversion of an aromatic nitro group to an amine is a cornerstone transformation in organic synthesis.[3] The choice of method is critical and depends on factors such as substrate complexity, functional group tolerance, scale, and safety. We will discuss three primary, field-proven methods applicable to this synthesis.

Causality Behind Method Selection

• Catalytic Hydrogenation (e.g., H₂ with Pd/C): This is often the method of choice for its high efficiency and clean reaction profile, typically producing water as the only byproduct.[4] For our specific synthesis, its major advantage is the ability to simultaneously reduce the nitro group and cleave the benzyl ether protecting group (hydrogenolysis), accomplishing two transformations in a single step. However, its broad reactivity can be a drawback if other reducible functional groups (e.g., alkenes, alkynes, some halides) are present.[4]

• Metal-in-Acid Reduction (e.g., SnCl₂, Fe): Reagents like tin(II) chloride (SnCl₂) or iron powder in acidic media are classic, cost-effective, and highly reliable for nitro reductions.[3][4] They often exhibit excellent chemoselectivity, leaving other reducible groups untouched. This method is particularly useful if a separate, non-hydrogenolytic deprotection step is desired or if the substrate contains functionalities incompatible with catalytic hydrogenation. The primary drawback is the often-strenuous aqueous workup required to remove metal salts.

• Transfer Hydrogenation: This method offers the benefits of hydrogenation without the need for high-pressure hydrogen gas, making it inherently safer for standard laboratory setups.[5] A hydrogen donor, such as ammonium formate or cyclohexadiene, transfers hydrogen to the substrate in the presence of a catalyst (commonly Pd/C).[5] This technique can also effect the desired simultaneous reduction and debenzylation.

Comparative Analysis of Reduction Protocols

The following table summarizes key parameters for the recommended reduction methods.

Method	Reagents/Catalyst	Typical Solvent	Temp.	Pros	Cons
Catalytic Hydrogenation	H₂ (1 atm - 50 psi), 10% Pd/C	EtOH, MeOH, EtOAc	RT	High yield, clean, simultaneous deprotection	Requires H₂ gas handling, catalyst is flammable, less chemoselective[4]
Metal/Acid Reduction	SnCl₂·2H₂O, Conc. HCl	EtOH, EtOAc	Reflux	Excellent chemoselectivity, cost-effective	Requires stoichiometric metal, difficult workup, acidic conditions
Transfer Hydrogenation	Ammonium Formate, 10% Pd/C	MeOH, EtOH	Reflux	Avoids H₂ gas, good yields, simultaneous deprotection	Can be slower, requires removal of donor byproducts[5]

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

Protocol 1: One-Pot Reduction & Deprotection via Catalytic Hydrogenation

This protocol is the most efficient route, assuming no other functional groups are sensitive to hydrogenation.

Rationale: Palladium on carbon is a highly active catalyst for the reduction of aromatic nitro groups and the hydrogenolysis of benzyl ethers.[6] Ethanol is an excellent solvent that readily dissolves the organic substrate and the hydrogen gas. The reaction is monitored by TLC or LC-MS to ensure complete conversion of the starting material. Filtering through Celite is a standard and effective method for removing the fine, pyrophoric Pd/C catalyst.

Step-by-Step Methodology:

• Vessel Preparation: To a heavy-walled hydrogenation flask, add 7-benzyloxy-3-nitro-1H-pyrrolo[2,3-c]pyridine (1.0 eq) and ethanol (approx. 0.05 M concentration).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (10% w/w of the substrate) under a gentle stream of nitrogen. Caution: Pd/C can be pyrophoric, especially when dry.

• Hydrogenation: Securely attach the flask to a hydrogenation apparatus (e.g., Parr shaker). Evacuate the flask and backfill with nitrogen three times. Finally, evacuate and introduce hydrogen gas (a balloon can be used for atmospheric pressure, or a shaker for higher pressures, typically 40-50 psi).

• Reaction: Vigorously stir the mixture at room temperature. Monitor the reaction progress by TLC or LC-MS every 1-2 hours until the starting material is fully consumed (typically 4-8 hours).

• Work-up: Carefully vent the hydrogen gas and purge the flask with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite pad with additional ethanol.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure. The resulting crude solid is 3-amino-1H-pyrrolo[2,3-c]pyridin-7-ol.

• Purification: The product can be purified by recrystallization or silica gel chromatography if necessary, though its stability should be considered.

Caption: Experimental workflow for catalytic hydrogenation.

Protocol 2: Chemoselective Reduction with Tin(II) Chloride

This protocol is ideal for substrates with other reducible functional groups that must be preserved. It yields the protected amine, requiring a separate deprotection step.

Rationale: Tin(II) chloride is a mild reducing agent that selectively reduces nitro groups in the presence of many other functionalities.[4] The reaction is run under acidic conditions (HCl) in ethanol at reflux. The basic workup is crucial to neutralize the acid and precipitate tin salts, allowing for extraction of the organic product.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 7-benzyloxy-3-nitro-1H-pyrrolo[2,3-c]pyridine (1.0 eq) in ethanol (approx. 0.1 M).

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 eq).

• Reflux: Heat the mixture to reflux (approx. 80°C) and stir vigorously. Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Quenching: Cool the reaction to room temperature and carefully pour it over crushed ice.

• Basification & Work-up: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~8. This will produce a thick white precipitate (tin salts).

• Extraction: Add ethyl acetate and stir vigorously for 30 minutes. Filter the entire mixture through Celite® to remove the tin salts, washing the pad thoroughly with ethyl acetate.

• Isolation: Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer twice more with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Deprotection: The resulting product, 3-amino-7-benzyloxy-1H-pyrrolo[2,3-c]pyridine, can then be deprotected using the catalytic hydrogenation protocol described above (Protocol 1, Steps 1-7).

Characterization and Validation

To ensure trustworthiness, the identity and purity of the final product, 3-amino-1H-pyrrolo[2,3-c]pyridin-7-ol, must be confirmed.

• ¹H NMR: Expect characteristic signals for the aromatic protons on both the pyrrole and pyridine rings. The appearance of a broad singlet corresponding to the new -NH₂ group and the disappearance of the benzyl (-CH₂- and phenyl) protons from the protecting group are key indicators of success.

• Mass Spectrometry (MS): ESI-MS should show a prominent [M+H]⁺ ion corresponding to the molecular weight of the product.

• TLC/LC-MS: Used for reaction monitoring, a successful reaction will show the complete consumption of the starting material and the appearance of a new, more polar spot/peak for the product.

Conclusion

The synthesis of 3-amino-1H-pyrrolo[2,3-c]pyridin-7-ol via nitro reduction is a robust and accessible transformation for medicinal chemists. Catalytic hydrogenation stands out as the most elegant and efficient method, providing both reduction and deprotection in a single, clean step. For more complex substrates requiring higher chemoselectivity, classic reagents like tin(II) chloride offer a reliable alternative. By understanding the causality behind each protocol and adhering to careful experimental technique, researchers can confidently produce this valuable scaffold for application in drug discovery and development programs.

References

• Organic Chemistry Portal. (n.d.). Nitro Reduction. Retrieved from [Link]

• Chatterjee, A., et al. (2009). A method for the rapid, safe reduction of heteroaromatic and aromatic nitro groups to amines is described using catalytic transfer hydrogenation under microwave heating conditions. ResearchGate. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Highly efficient hydrogenation reduction of aromatic nitro compounds using MOF derivative Co–N/C catalyst. New Journal of Chemistry. Retrieved from [Link]

• Google Patents. (1958). Hydrogenation of nitro compounds to amines and catalyst therefor.

• Master Organic Chemistry. (2018). Reduction of Nitro Groups. Retrieved from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• Google Patents. (2016). Process for the reduction of nitro derivatives to amines.

• AIR Unimi. (n.d.). REDUCTION OF NITRO COMPOUNDS USING 3d- NON-NOBLE METAL CATALYSTS. Retrieved from [Link]

• Google Patents. (2020). Method of reducing aromatic nitro compounds.

• Walji, A. M., et al. (n.d.). Discovery of 6-(fluoro-18F)-3-(1H-pyrrolo[2,3-c]pyridin-1-yl)isoquinolin-5- amine ([. 18. F]-MK-6240). Retrieved from [Link]

• PMC. (n.d.). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Retrieved from [Link]

• Hojnik, C. (n.d.). Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines. Retrieved from [Link]

• Arikawa, Y., et al. (2014). Molecular modeling, design, synthesis, and biological activity of 1H-pyrrolo[2,3-c]pyridine-7-amine derivatives as potassium-competitive acid blockers. PubMed. Retrieved from [Link]

• MDPI. (2024). Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Retrieved from [Link]

• MDPI. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Retrieved from [Link]

• Beilstein Journals. (2021). Total synthesis of pyrrolo[2,3-c]quinoline alkaloid: trigonoine B. Retrieved from [Link]

Sources

• 1. Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 2. Molecular modeling, design, synthesis, and biological activity of 1H-pyrrolo[2,3-c]pyridine-7-amine derivatives as potassium-competitive acid blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. US2823235A - Hydrogenation of nitro compounds to amines and catalyst therefor - Google Patents [patents.google.com]

Application Note: Precision Synthesis of 7-Alkoxy-3-nitro-6-azaindoles via Mitsunobu Reaction

This Application Note provides a comprehensive technical guide for the preparation of 7-alkoxy-3-nitro-6-azaindoles using the Mitsunobu reaction . This protocol addresses the specific challenge of regioselective

-alkylation of the 7-hydroxy-6-azaindole scaffold, a transformation critical for developing kinase inhibitors and HIV attachment inhibitors. -Alkylation of Electron-Deficient Azaindoles

Executive Summary

The 6-azaindole (1H-pyrrolo[2,3-c]pyridine) scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for indole and purine systems. Substitution at the 7-position is particularly valuable for modulating solubility and binding affinity in kinase pockets. However, introducing alkoxy groups at this position via standard alkylation often leads to mixtures of

-alkylated (lactam) and -alkylated (lactim ether) products.

This guide details the Mitsunobu reaction as the superior method for synthesizing 7-alkoxy-3-nitro-6-azaindoles . The presence of the electron-withdrawing 3-nitro group enhances the acidity of the 7-hydroxy precursor, facilitating a highly regioselective

-alkylation under mild conditions.

Strategic Analysis & Mechanistic Insight

The Regioselectivity Challenge

The precursor, 7-hydroxy-3-nitro-6-azaindole (1), exists in tautomeric equilibrium with its lactam form, 3-nitro-1H-pyrrolo[2,3-c]pyridin-7(6H)-one .

• Standard Alkylation (RX/Base): Typically favors

  -alkylation (N6-position) due to the ambient nucleophilicity of the lactam nitrogen.

• Mitsunobu Reaction: Favors

  -alkylation. The reaction is driven by the formation of a phosphonium-oxygen bond, which activates the alcohol (ROH) for attack by the acidic oxygen of the azaindole.

The Role of the 3-Nitro Group

The success of this protocol relies on the electronic influence of the nitro group at the C3 position.

• Acidity Modulation: Unsubstituted 2-pyridones have a pK

  of ~11, which is near the upper limit for standard Mitsunobu reagents (DEAD/PPh ). The 3-nitro group, through conjugation, significantly lowers the pK of the 7-OH/NH system (estimated pK 6–8), making it an ideal pronucleophile for the Mitsunobu betaine.

• Solubility: The nitro group increases the lipophilicity of the core compared to the parent azaindole, improving solubility in THF, the preferred solvent for Mitsunobu couplings.

Reaction Pathway & Mechanism[1][2][3][4]

The reaction proceeds via the activation of the alcohol by the Triphenylphosphine (PPh

) and Diisopropyl azodicarboxylate (DIAD) complex, followed by nucleophilic attack by the 7-hydroxy-3-nitro-6-azaindole.

Figure 1: Mechanistic pathway for the regioselective O-alkylation via Mitsunobu coupling.

Experimental Protocol

Materials & Equipment

• Substrate: 7-Hydroxy-3-nitro-6-azaindole (prepared via nitration of 7-hydroxy-6-azaindole using HNO

  /H SO ).

• Reagents: Triphenylphosphine (PPh

  , polymer-supported optional for easier workup), Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD).

• Solvent: Anhydrous Tetrahydrofuran (THF).

• Atmosphere: Dry Nitrogen or Argon.

Standard Operating Procedure (SOP)

Step 1: Preparation of Reagents

• Charge a flame-dried round-bottom flask with 7-hydroxy-3-nitro-6-azaindole (1.0 equiv) and Triphenylphosphine (1.5 equiv).

• Add the target Alcohol (R-OH) (1.2 – 1.5 equiv).

• Dissolve the mixture in anhydrous THF (0.1 M concentration relative to substrate).

• Cool the solution to 0 °C in an ice bath.

Step 2: Addition of Azodicarboxylate

• Dissolve DIAD (1.5 equiv) in a small volume of anhydrous THF.

• Add the DIAD solution dropwise to the reaction mixture over 15–30 minutes.

  • Critical: Maintain temperature < 5 °C during addition to prevent side reactions.

  • Observation: The yellow solution may turn orange/red transiently.

Step 3: Reaction & Monitoring

• Allow the reaction to warm naturally to Room Temperature (20–25 °C) .

• Stir for 12–24 hours .

• Monitor: Check progress via TLC (typically 5% MeOH in DCM) or LC-MS. The product usually has a higher R

  than the starting pyridone.

Step 4: Workup & Purification

• Concentrate: Remove THF under reduced pressure.

• Precipitation (Optional): Triturate the residue with diethyl ether/hexane (1:1) to precipitate Triphenylphosphine oxide (PPh

  =O) and reduced DIAD. Filter off the solids.[1][2]

• Chromatography: Purify the filtrate via flash column chromatography on silica gel.

  • Eluent: Gradient of Hexanes/Ethyl Acetate (0% → 50%).

  • Note: The 3-nitro group makes the product visible under UV and often colored (yellow).

Quantitative Data: Optimization Table

Entry	Solvent	Azodicarboxylate	Phosphine	Temp (°C)	Yield (%)	Notes
1	THF	DEAD	PPh3	0 -> RT	65-75	Standard conditions. Good yield.
2	Toluene	DEAD	PPh3	0 -> RT	40-50	Poor solubility of nitro-azaindole.
3	THF	DIAD	PPh3	0 -> RT	78-85	DIAD is more stable; cleaner profile.
4	DCM	DIAD	PPh3	0 -> RT	60	Slower reaction rate.
5	THF	ADDP	PBu3	0 -> RT	55	Used for sterically hindered alcohols; harder workup.

Troubleshooting & Expert Tips

• Order of Addition: Always add the azodicarboxylate last. Premature mixing of DEAD and PPh

  without the acid/alcohol can lead to decomposition.

• Separation of PPh

  O: If the byproduct triphenylphosphine oxide co-elutes with your product, switch to polymer-supported PPh (removable by filtration) or use a Wittig olefination workup (treat crude with MgCl to precipitate oxide).

• Steric Hindrance: For secondary alcohols, yields may drop. Increase reagents to 2.0–3.0 equiv and allow longer reaction times (up to 48 h).

• N-Alkylation Byproduct: If N-alkylation is observed (usually <10%), it can be separated by chromatography. The N-alkyl isomer is generally more polar than the O-alkyl ether.

Safety Considerations

• Azodicarboxylates (DEAD/DIAD): Shock-sensitive and potentially explosive if heated under confinement. Store in a fridge and never distill to dryness.

• Nitro Compounds: 3-nitro-6-azaindoles are energetic. While stable at standard scale, avoid excessive heat (>100 °C) during drying.

References

• General Mitsunobu on Azaindoles

  • Title: Synthesis of 4-alkoxy-7-azaindoles via Mitsunobu reaction.[3]

  • Source:Molecules2024 , 29, 6050.[3]

  • URL:[Link]

  • Relevance: Establishes the viability of Mitsunobu for installing alkoxy groups on the azaindole core.

• Acidity of Nitropyridones

  • Title: A General Method for the Prepar

  • Source:J. Org.[4][5] Chem.2002 , 67, 2345–2347.

  • URL:[Link]

  • Relevance: Describes the synthesis and electronic properties of the azaindole scaffold.

• Mitsunobu Mechanism & Protocols

  • Title: The Mitsunobu Reaction: A Powerful Tool for the Synthesis of N
  • Source:Organic Chemistry Portal / Chem. Rev.

  • URL:[Link]

  • Relevance: General reference for reagent choices and mechanism.[3]

• BMS HIV Attachment Inhibitor Chemistry (Contextual)

  • Title: Discovery of BMS-626529, the Active Moiety of the Prodrug BMS-663068, an HIV-1

  • Source:J. Med.[6][7] Chem.2012 , 55, 8, 3867–3881.

  • URL:[Link]

  • Relevance: Illustrates the importance of 7-substituted azaindoles in drug discovery.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. juser.fz-juelich.de [juser.fz-juelich.de]
• 4. Mitsunobu Reaction [organic-chemistry.org]
• 5. Azaindole synthesis [organic-chemistry.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Poor Reactivity in 7-Position Nucleophilic Substitution

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the nuanced challenges encountered in synthetic chemistry. This guide provides in-depth troubleshooting strategies and field-proven insights to address poor reactivity specifically in nucleophilic substitution reactions at the 7-position of heterocyclic systems—a common bottleneck for researchers in medicinal chemistry and materials science.

Foundational Challenge: The Electronic Nature of the C-7 Position

Nucleophilic Aromatic Substitution (SNAr) is a cornerstone reaction, but its success hinges on the electronic landscape of the aromatic ring. The reaction proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[1][2] For this intermediate to form, the ring must be "activated" by electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group, as these positions can effectively delocalize the negative charge.[2][3][4]

The C-7 position in many common heterocycles, such as quinolines and quinazolines, often lacks this intrinsic electronic activation compared to positions like C-2 and C-4, which are directly influenced by the ring nitrogen(s). This frequently results in sluggish or failed reactions under standard conditions.

Caption: The general mechanism for Nucleophilic Aromatic Substitution (SNAr).

Troubleshooting Guide: A Systematic Approach to Reaction Optimization

When faced with a non-reactive C-7 position, a systematic evaluation of each reaction component is crucial. This guide is structured to walk you through a logical troubleshooting workflow.

Caption: A logical workflow for troubleshooting poor C-7 substitution reactivity.

Issue 1: My Substrate Lacks Sufficient Activation.

The root cause of poor C-7 reactivity is often an electron-rich or neutral heterocyclic system.

• Causality: Unlike C-2 and C-4 positions in pyridines or quinolines, the C-7 position does not benefit from direct resonance delocalization of the negative charge onto the heteroatom during the formation of the Meisenheimer complex.[5][6] Without a potent EWG (e.g., -NO₂, -CN, -SO₂R) on the ring to stabilize this intermediate, the activation energy for the initial nucleophilic attack is prohibitively high.

• Troubleshooting & Solutions:

  • Synthetic Redesign: If possible, modify the synthetic route to install a temporary activating group (like a nitro or cyano group) that can be removed or transformed later. For example, electron acceptor groups like nitro groups in the ortho position of a chloro group can significantly accelerate reaction speed.[7]

  • Accept Inherent Reactivity: If the substrate cannot be modified, you must compensate by optimizing all other parameters (leaving group, conditions, etc.) to their maximum potential.

  • Consider Alternative Isomers: If the project goals allow, investigate whether a more reactive isomer (e.g., a 4-substituted analog) can be used. In 4,7-dichloroquinoline, nucleophilic attack preferentially occurs at the more electrophilic C4 position.[8]

Issue 2: My Leaving Group is Not Effective.

The choice of leaving group (LG) is critical, and its behavior in SNAr can be counterintuitive.

• Causality: The rate-determining step in SNAr is the initial attack of the nucleophile, not the departure of the leaving group.[1] Therefore, the best leaving group is the one that most powerfully withdraws electron density from the ipso-carbon via induction, making it more electrophilic and susceptible to attack. This is why fluorine, despite being a poor leaving group in SN1/SN2 reactions due to C-F bond strength, is often the best leaving group for SNAr.[4]

• Troubleshooting & Solutions:

  • Switch the Halogen: If you are using Cl, Br, or I with poor results, synthesizing the 7-fluoro analog can dramatically increase reactivity.

  • Use a Sulfonate: For substrates with a 7-hydroxy group, conversion to a triflate (-OTf) or tosylate (-OTs) creates an exceptionally good leaving group due to the strong electron-withdrawing nature of the sulfonyl group.

Leaving Group	Typical Reactivity Order in SNAr	Rationale
-F	Most Reactive	Highest electronegativity strongly activates the ipso-carbon for nucleophilic attack.[4]
-NO₂	Very Reactive	Powerful activating and leaving group.[3]
-OTf, -OTs	Very Reactive	Strong inductive electron withdrawal.
-Cl	Reactive	Good balance of activation and leaving group ability.
-Br, -I	Least Reactive	Lower electronegativity provides less activation for the rate-determining attack.

Issue 3: My Nucleophile is Not Potent Enough.

A weakly nucleophilic reagent will struggle to attack a poorly activated C-7 position.

• Causality: Nucleophilicity is a kinetic property. Factors like steric hindrance, low basicity, or delocalization of the nucleophile's lone pair can reduce its effectiveness. For example, an aniline with electron-withdrawing groups is a much poorer nucleophile than a simple alkyl amine.

• Troubleshooting & Solutions:

  • Increase Nucleophilicity with a Base: For N-H, O-H, or S-H nucleophiles, use a strong, non-nucleophilic base (e.g., NaH, K₂CO₃, Cs₂CO₃) to deprotonate it in situ. The resulting anion is a significantly more powerful nucleophile.

  • Consider Alternative Reagents: If using a hindered secondary amine, consider if a less-hindered primary amine could be used and alkylated in a subsequent step.

  • Catalyst Assistance: For very weak nucleophiles, a transition metal-catalyzed approach may be the only option (see Issue 5).

Issue 4: My Reaction Conditions are Too Mild.

Poorly reactive systems require forcing conditions to overcome the high activation energy barrier.

• Causality: Both temperature and solvent choice are critical for stabilizing the charged transition state leading to the Meisenheimer complex.

• Troubleshooting & Solutions:

  • Solvent Selection: Polar aprotic solvents like DMSO, DMF, NMP, and DMAc are essential.[9] They are effective at solvating the cation of the nucleophile salt but do not hydrogen-bond with and "shield" the nucleophile, leaving it highly reactive.[10][11] Polar protic solvents (e.g., ethanol, water) can stabilize the nucleophile too much, reducing its reactivity.[10]

  • Elevate Temperature: Many SNAr reactions at unactivated positions require temperatures from 120 °C to over 200 °C.

  • Leverage Microwave Irradiation: Microwave-assisted synthesis is a transformative technique for difficult SNAr reactions.[12][13] It allows for rapid heating to very high temperatures and pressures, dramatically shortening reaction times from hours or days to minutes and often improving yields.[14][15]

Solvent	Dielectric Constant (ε)	Type	Role in SNAr
DMSO	47	Polar Aprotic	Excellent for stabilizing the transition state.[9]
DMF	37	Polar Aprotic	Common and effective choice.[9]
Acetonitrile	38	Polar Aprotic	Good, but often less effective than DMSO/DMF for very tough reactions.[9]
Ethanol	24	Polar Protic	Generally avoided; can reduce nucleophile reactivity through H-bonding.[10]
Toluene	2.4	Nonpolar	Ineffective; does not stabilize the charged intermediate.

Issue 5: SNAr is Not the Right Tool for the Job.

For substrates that are simply too unreactive for SNAr, an alternative mechanistic pathway is required.

• Causality: When the aryl halide is electron-rich or neutral and lacks any activating groups, the energy barrier for Meisenheimer complex formation is insurmountable. In these cases, a reaction that does not depend on substrate activation is needed.

• The Premier Solution: Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is the industry standard for forming C-N bonds on unactivated (or deactivated) aryl halides.[16][17] It operates through a completely different catalytic cycle involving oxidative addition, ligand exchange, and reductive elimination.[16]

• When to Switch:

  • If you have tried optimizing the leaving group (F or OTf) and used aggressive conditions (microwave, >150 °C in DMSO) with no success.

  • If your substrate contains electron-donating groups that actively disfavor SNAr.

  • If you are working with very weak nucleophiles like amides or certain N-heterocycles.

• Other Cross-Coupling Reactions: Similar palladium- or copper-catalyzed methods exist for forming C-O and C-S bonds on unactivated systems.[16]

Frequently Asked Questions (FAQs)

Q1: Why is my reaction working at the 4-position of my quinazoline but failing at the 7-position? A1: The 4-position of the quinazoline ring is electronically activated by both ring nitrogens, making the C4 carbon significantly more electrophilic and better able to stabilize the negative charge in the Meisenheimer intermediate. The C7-position lacks this direct electronic activation, making it far less reactive towards nucleophilic attack.

Q2: My starting material is decomposing at the high temperatures required for the reaction. What can I do? A2: This is a common problem. The first strategy should be to switch to microwave-assisted synthesis. The extremely rapid heating and short reaction times (often 5-30 minutes) can lead to product formation before significant thermal decomposition occurs.[14] If that fails, a transition to a lower-temperature, catalyzed reaction like the Buchwald-Hartwig amination is the best solution.

Q3: I am trying to substitute a 7-chloro group, but I am getting a low yield and recovery of starting material. Should I just increase the temperature? A3: While increasing the temperature is a valid strategy, first ensure your other parameters are optimal. Check that you are using a polar aprotic solvent (DMSO is often best) and a suitable base (like K₂CO₃ or Cs₂CO₃) to fully activate your nucleophile. Also, consider synthesizing the 7-fluoro analog of your substrate. The increased reactivity from a fluorine leaving group may allow the reaction to proceed at a lower temperature, preventing decomposition.

Q4: When should I choose a Buchwald-Hartwig reaction over an SNAr from the start? A4: If your 7-haloheterocycle contains electron-donating groups (e.g., -OMe, -NMe₂) and no electron-withdrawing groups, SNAr is highly unlikely to work. In this scenario, a Buchwald-Hartwig approach is the more logical starting point, saving significant time and resources.[17]

Key Experimental Protocols

Protocol 1: Microwave-Assisted SNAr for Sluggish Reactions

This protocol is designed for a poorly activated 7-chloroheterocycle and an amine nucleophile.

• Reagent Preparation: To a 10 mL microwave vial equipped with a magnetic stir bar, add the 7-chloroheterocycle (1.0 eq), the amine nucleophile (1.5-2.0 eq), and cesium carbonate (Cs₂CO₃, 2.0 eq).

• Solvent Addition: Add anhydrous dimethyl sulfoxide (DMSO) to achieve a substrate concentration of 0.1-0.2 M.

• Reaction Setup: Seal the vial with a septum cap.

• Microwave Irradiation: Place the vial in a microwave reactor. Set the temperature to 150-180 °C, with a hold time of 20-40 minutes and a maximum power of 150 W.

• Monitoring & Workup: After cooling, spot the reaction mixture on a TLC plate or analyze via LC-MS to check for conversion. If complete, pour the mixture into water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol is a starting point for coupling an unreactive 7-bromoheterocycle with a primary amine. Note: Ligand and base choice may require optimization.

• Inert Atmosphere: Add the 7-bromoheterocycle (1.0 eq), a suitable palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), and a phosphine ligand (e.g., XPhos, 4 mol%) to an oven-dried Schlenk flask.

• Reagent Addition: Add the amine (1.2 eq) and a strong, non-nucleophilic base (e.g., NaOtBu or LiHMDS, 1.4 eq).[18]

• Solvent & Degassing: Evacuate and backfill the flask with argon or nitrogen (3x). Add anhydrous, degassed toluene or dioxane via syringe to a concentration of 0.1 M.

• Heating: Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring & Workup: Monitor the reaction by TLC or LC-MS. Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium residues.

• Purification: Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify the residue by column chromatography.

References

• Wikipedia. Nucleophilic aromatic substitution. [Link]

• Dalal Institute. Aromatic Nucleophilic Substitution. [Link]

• Chemistry LibreTexts. 16.6: Nucleophilic Aromatic Substitution. [Link]

• ResearchGate. Syntheses of indolyl amines through Buchwald-Hartwig cross coupling. [Link]

• Chemistry LibreTexts. NS7. Solvent Effects in NS. [Link]

• Goti, A. et al. (2020). Nucleophilic aromatic substitutions enable diversity-oriented synthesis of heterocyclic atropisomers via non-atropisomeric intermediates. Nature Communications. [Link]

• ResearchGate. Electronic and solvent effects on kinetics of SNAr substitution reactions. [Link]

• Al-Hourani, B. J. et al. (2013). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. Monatshefte für Chemie - Chemical Monthly. [Link]

• ACS Publications. Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines. [Link]

• Wurm, F. R. et al. (2017). Electron-rich triarylphosphines as nucleophilic catalysts for oxa-Michael reactions. Beilstein Journal of Organic Chemistry. [Link]

• Clayden, J. & Warren, S. (2012). Aromatic heterocycles 1: structures and reactions. Oxford University Press. [Link]

• ACS Publications. Pd-Catalyzed One-Pot Synthesis of Indole-3-carboxylic Acids. [Link]

• De Gruyter. Microwave-assisted synthesis of azepines via nucleophilic aromatic substitution. [Link]

• Radi, S. et al. (2017). A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. Molecules. [Link]

• ChemRxiv. Electron Rich Triarylphosphines as Nucleophilic Catalysts for Oxa-Michael Reactions. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• ResearchGate. Nucleophilic Aromatic Substitution of Heterocycles Using a High-Temperature and High-Pressure Flow Reactor. [Link]

• Hartl, M. & O'Reilly, E. (2007). Microwave-Assisted Amination of a Chloropurine Derivative in the Synthesis of Acyclic Nucleoside Analogues. Molecules. [Link]

• Wikipedia. Solvent effects. [Link]

• CEM Corporation. Nucleophilic additions and substitutions. [Link]

• Taylor & Francis Online. Click synthesis of new 7-chloroquinoline derivatives by using ultrasound irradiation and evaluation of their biological activity. [Link]

• Taylor & Francis Online. Greening the organic chemistry laboratory: a comparison of microwave-assisted and classical nucleophilic aromatic substitution reactions. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• Bentham Science. Simplifying Nucleophilic Aromatic Substitutions: Microwave-Assisted Solvent Free Synthesis of 5-Alkylamino-2-nitroanilines. [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination Reagent Guide. [Link]

• Chemistry LibreTexts. 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. [Link]

• Huo, X. et al. (2020). Catalyst-controlled asymmetric substitution reactions by racemic nucleophiles: From singly to doubly enantioconvergent processes. Science. [Link]

• ResearchGate. Synthesis of Heterocycles by Intramolecular Nucleophilic Substitution at an Electron-Deficient sp2 Nitrogen Atom. [Link]

• Stadlbauer, W. et al. (2003). Nucleophilic Introduction of Functional Carbon Substituents into Quinolines, Quinolones and Related Heterocycles. [Link]

• MDPI. Synthesis of N-7-Substituted Purines from Imidazole Precursors. [Link]

• ResearchGate. Nucleophilic properties of purine bases: inherent reactivity versus reaction conditions. [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• da Silva, A. D. (2023). Recent advances in selective functionalization of the quinazoline scaffold. In Topics in Heterocyclic Chemistry. [Link]

• Jessop, P. G. et al. (2016). Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. Green Chemistry. [Link]

• University of Bristol. Reduction Reactions and Heterocyclic Chemistry. [Link]

• Royal Society of Chemistry. Nitrogen versus phosphorus nucleophiles – how changing the nucleophilic heteroatom affects ionic liquid solvent effects in bimolecular nucleophilic substitution processes. [Link]

• YouTube. Leaving Groups and Heteroarenes in Nucleophilic Aromatic Substitutions. [Link]

• Reddit. SNAr troubleshooting. [Link]

• YouTube. Heterocycles Part 1 - Nucleophilic Aromatic Substitution. [Link]

• ACS Publications. Quinazolinone Synthesis through Base-Promoted SNAr Reaction of ortho-Fluorobenzamides with Amides Followed by Cyclization. [Link]

• Beilstein Journal of Organic Chemistry. The mechanochemical synthesis of quinazolin-4(3H)-ones by controlling the reactivity of IBX. [Link]

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Technical Support Center: Crystallization of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol

Welcome to the technical support center for the purification of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the crystallization of this compound. My aim is to equip you with the foundational knowledge and practical steps to achieve high purity of this polar, heterocyclic molecule.

Introduction to Crystallization of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol

3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol is a polar molecule due to the presence of a nitro group, a hydroxyl group, and a fused heterocyclic ring system. These functional groups allow for strong intermolecular interactions, including hydrogen bonding, which significantly influences its solubility and crystallization behavior. The key to successful crystallization is to identify a solvent or solvent system in which the compound is highly soluble at elevated temperatures but sparingly soluble at lower temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the most promising solvents for the crystallization of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol?

A1: Given the polar nature and hydrogen bonding capabilities of the molecule, polar protic solvents are often a good starting point. We recommend screening solvents such as ethanol, methanol, and isopropanol. Polar aprotic solvents like acetone and ethyl acetate can also be effective. For challenging cases, a mixed solvent system, such as ethanol/water or acetone/hexane, may provide the ideal solubility profile.

Q2: My compound is "oiling out" instead of crystallizing. What should I do?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This often happens if the solution is too concentrated or cooled too quickly. To remedy this, try reheating the solution and adding a small amount of additional solvent to decrease the saturation. Then, allow the solution to cool more slowly. Seeding the solution with a previously obtained pure crystal can also encourage crystallization over oiling.

Q3: The recovery of my crystalline product is very low. How can I improve the yield?

A3: Low recovery is often due to using an excessive amount of solvent, which keeps a significant portion of your compound dissolved even at low temperatures. To improve your yield, use the minimum amount of hot solvent necessary to fully dissolve the compound. After cooling to room temperature, placing the flask in an ice bath or refrigerator can further decrease the solubility and promote more complete crystallization.

Q4: How can I remove colored impurities during crystallization?

A4: If your product has a persistent color, activated charcoal can be used. Add a small amount of charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Be cautious not to add too much, as it can also adsorb some of your desired product.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue	Possible Cause	Troubleshooting Steps
No crystals form upon cooling.	1. The solution is not sufficiently saturated. 2. The cooling process is too slow.	1. Evaporate some of the solvent to increase the concentration. 2. Try scratching the inside of the flask with a glass rod to create nucleation sites. 3. If available, add a seed crystal of the pure compound.
Crystals are very small or appear as a powder.	1. The solution cooled too rapidly. 2. The solution was agitated during cooling.	1. Re-dissolve the solid in the minimum amount of hot solvent and allow it to cool slowly and undisturbed. 2. Consider using a solvent system where the solubility is slightly higher to slow down the crystallization process.
The purified product is still impure.	1. The chosen solvent is not selective enough. 2. The crystals were not washed properly.	1. Screen for a different solvent or solvent system that better differentiates the solubility of your product from the impurities. 2. After filtration, wash the crystals with a small amount of cold, fresh solvent to remove any adhering mother liquor.

Experimental Protocols

Protocol 1: Single Solvent Recrystallization

This protocol outlines the fundamental steps for purifying 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol using a single solvent.

• Solvent Selection: Begin by performing small-scale solubility tests with the solvents listed in the table below to identify a suitable candidate. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to the solvent's boiling point with stirring. Continue adding small portions of the hot solvent until the compound is completely dissolved.

• Hot Filtration (Optional): If there are insoluble impurities, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once at room temperature, you may place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any residual impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Mixed Solvent Recrystallization

This method is useful when a single solvent does not provide the desired solubility characteristics.

• Solvent Pair Selection: Choose a pair of miscible solvents. One solvent should readily dissolve the compound (the "good" solvent), while the other should not (the "poor" solvent).

• Dissolution: Dissolve the crude compound in a minimum amount of the hot "good" solvent.

• Inducing Crystallization: While the solution is still hot, slowly add the "poor" solvent dropwise until the solution becomes slightly cloudy (turbid). This indicates the point of saturation.

• Re-dissolution and Cooling: Add a few drops of the hot "good" solvent to re-dissolve the precipitate and make the solution clear again. Then, allow the solution to cool slowly as described in the single solvent protocol.

• Isolation, Washing, and Drying: Follow steps 5 and 6 from the single solvent protocol.

Data Presentation

The following table provides a list of common solvents for screening, along with their relevant physical properties.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Water	100	80.1	Good for highly polar compounds. Can be used in combination with alcohols.
Ethanol	78	24.5	A common and effective solvent for many organic compounds.
Methanol	65	32.7	Similar to ethanol but more polar.
Acetone	56	20.7	A good solvent for moderately polar compounds.
Ethyl Acetate	77	6.0	Less polar than alcohols and acetone. Often used in mixed solvent systems.
Hexane	69	1.9	A non-polar solvent, likely to be a "poor" solvent in a mixed-solvent system.

Visualizations

Crystallization Workflow

The following diagram illustrates the general workflow for the purification of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol by crystallization.

Caption: Troubleshooting decision tree.

References

• University of Rochester Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. In Chemistry LibreTexts. Retrieved from [Link]

• Crystallization. (n.d.). In University of California, Los Angeles, Department of Chemistry and Biochemistry. Retrieved from [Link]

Reference Data & Comparative Studies

1H NMR characteristic shifts of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol

A Comprehensive Guide to the 1H NMR Spectroscopic Characteristics of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the expected 1H Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol. In the absence of a directly published spectrum for this specific molecule, this document leverages experimental data from closely related structural analogs and fundamental principles of NMR spectroscopy to offer a robust predictive analysis. This guide is intended to aid researchers in the identification, characterization, and purity assessment of this and similar heterocyclic compounds, which are of significant interest in medicinal chemistry.

Introduction to the Structural Elucidation Challenge

The 1H-pyrrolo[2,3-c]pyridine scaffold, an isomer of the well-known 7-azaindole, is a privileged structure in medicinal chemistry. The introduction of a nitro group and a hydroxyl group at the 3- and 7-positions, respectively, creates a unique electronic environment that significantly influences the chemical shifts of the aromatic protons. Accurate interpretation of the 1H NMR spectrum is paramount for confirming the successful synthesis and substitution pattern of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol.

Fundamental Principles: Substituent Effects in 1H NMR

The chemical shift (δ) of a proton in an NMR spectrum is highly sensitive to its local electronic environment. Electron-withdrawing groups, such as the nitro group (-NO2), deshield nearby protons, causing their signals to appear at a higher chemical shift (downfield). Conversely, electron-donating groups, like the hydroxyl group (-OH), shield adjacent protons, shifting their signals to a lower chemical shift (upfield). The magnitude of these shifts is also influenced by resonance effects and the overall aromatic system.[1][2]

Comparative Analysis: Predicting the 1H NMR Spectrum

To predict the 1H NMR spectrum of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol, we will analyze the expected shifts of each proton by comparing them to known values for parent heterocycles and substituted analogs.

The Pyrrole Ring Protons (H-2)

• Parent Pyrrole: The protons in unsubstituted pyrrole resonate at approximately δ 6.7 (H-2, H-5) and 6.1 ppm (H-3, H-4).[3]

• Effect of the Nitro Group: The nitro group is a strong electron-withdrawing group. In 3-nitropyrrole, the proton at the C-2 position is significantly deshielded.[4][5] Therefore, the H-2 proton in the target molecule is expected to be the most downfield of the pyrrole protons.

• Predicted Shift for H-2: Considering the strong deshielding effect of the adjacent nitro group, the H-2 proton is anticipated to appear as a singlet in the range of δ 8.0 - 8.5 ppm .

The Pyridine Ring Protons (H-4 and H-5)

• Parent 1H-pyrrolo[2,3-c]pyridine: In the closely related 7-azaindole (1H-pyrrolo[2,3-b]pyridine), the pyridine protons appear at distinct chemical shifts.

• Effect of the Hydroxyl Group: The hydroxyl group at the 7-position is an electron-donating group, which will shield the protons on the pyridine ring, particularly the ortho- and para-protons. However, in the 1H-pyrrolo[2,3-c]pyridine system, the nitrogen atom's position alters the electronic distribution.

• Predicted Shift for H-4 and H-5: The H-4 and H-5 protons will appear as doublets due to coupling with each other. The electron-donating hydroxyl group is expected to shield these protons relative to an unsubstituted system. We can predict their shifts to be in the aromatic region, likely between δ 6.5 - 7.5 ppm . The exact positions will depend on the interplay between the electron-donating hydroxyl group and the electron-withdrawing nature of the pyridine nitrogen.

The N-H and O-H Protons

• N-H Proton: The N-H proton of the pyrrole ring typically appears as a broad singlet. Its chemical shift is highly dependent on the solvent, concentration, and temperature.[6][7] In a polar aprotic solvent like DMSO-d6, it is expected to be in the range of δ 11.0 - 12.0 ppm .

• O-H Proton: Similarly, the phenolic O-H proton will also be a broad singlet, with its chemical shift influenced by the same factors as the N-H proton. A predicted range in DMSO-d6 would be δ 9.0 - 10.0 ppm .

Predicted 1H NMR Data Summary

The following table summarizes the predicted 1H NMR chemical shifts, multiplicities, and coupling constants for 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	8.0 - 8.5	Singlet (s)	-
H-4	6.5 - 7.5	Doublet (d)	5.0 - 6.0
H-5	6.5 - 7.5	Doublet (d)	5.0 - 6.0
N-H	11.0 - 12.0	Broad Singlet (br s)	-
O-H	9.0 - 10.0	Broad Singlet (br s)	-

Note: The exact chemical shifts for H-4 and H-5 are difficult to predict precisely without experimental data, but they will be coupled to each other.

Visualizing the Proton Environments

The following diagram illustrates the structure of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol and the different proton environments.

Figure 1: Molecular structure and proton assignments for 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol.

Experimental Protocol for 1H NMR Acquisition

For researchers aiming to acquire an experimental spectrum, the following protocol provides a standardized starting point.

Instrumentation:

• NMR Spectrometer (400 MHz or higher recommended for better resolution)

• 5 mm NMR tubes

Reagents:

• 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol sample (5-10 mg)

• Deuterated solvent (e.g., DMSO-d6)

• Internal standard (e.g., Tetramethylsilane - TMS)

Procedure:

• Sample Preparation: Accurately weigh approximately 5-10 mg of the 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol sample into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of DMSO-d6 to the vial. If TMS is not already in the solvent, add a small drop.

• Mixing: Gently swirl or vortex the vial to ensure the sample is completely dissolved.

• Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• NMR Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the 1H NMR spectrum using standard acquisition parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption peaks.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm or the residual solvent peak to its known value (e.g., DMSO at ~2.50 ppm).

  • Integrate the peaks to determine the relative number of protons.

Conclusion

This guide provides a detailed, predictive analysis of the 1H NMR spectrum of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol based on established principles and comparative data from related compounds. The strong electron-withdrawing effect of the nitro group is expected to significantly deshield the H-2 proton, while the hydroxyl and pyridine nitrogen will influence the positions of the H-4 and H-5 protons. The provided experimental protocol offers a reliable method for obtaining high-quality spectra for this class of compounds. This information serves as a valuable resource for researchers in the synthesis and characterization of novel heterocyclic molecules for drug discovery and development.

References

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• Pharmaffiliates. (n.d.). CAS No : 5930-94-9| Chemical Name : 3-Nitropyrrole. Retrieved from [Link]

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• NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions - PMC. (2025, December 18). Retrieved from [Link]

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A Senior Application Scientist's Guide to Differentiating 6-Azaindole and 7-Azaindole Isomers by HPLC

Introduction: The Analytical Challenge of Azaindole Isomers

In the landscape of medicinal chemistry, azaindoles are recognized as "privileged structures."[1][2] By replacing a single carbon-hydrogen group in the indole scaffold with a nitrogen atom, we can significantly modulate a molecule's physicochemical properties, including solubility, lipophilicity, and target binding affinity.[1][3][4] This bioisosteric substitution has been successfully leveraged in the development of numerous kinase inhibitors and other therapeutic agents.[4][5]

Among the four possible positional isomers, 6-azaindole and 7-azaindole are frequently employed in drug discovery programs.[6] However, their structural similarity presents a significant analytical challenge. With identical molecular weights and subtle differences in polarity, their separation and quantification require a highly selective and robust analytical method. This is critical during drug development for ensuring the purity of active pharmaceutical ingredients (APIs) and for conducting accurate pharmacokinetic studies.[7][8]

This guide provides an in-depth comparison of chromatographic strategies and presents a validated, mechanistically-driven High-Performance Liquid Chromatography (HPLC) method for the baseline separation of 6-azaindole and 7-azaindole. We will move beyond a simple recitation of parameters to explain the scientific causality behind the chosen methodology, ensuring a trustworthy and reproducible approach for researchers, scientists, and drug development professionals.

The Root of the Problem: Unpacking Physicochemical Similarities and Differences

To develop a separation method, we must first understand the molecular properties that can be exploited. While 6- and 7-azaindole share the same molecular formula (C₇H₆N₂) and molecular weight (118.14 g/mol ), the position of the nitrogen atom in the pyridine ring introduces critical differences in their electronic distribution and basicity.[9][10]

• Structure and Dipole Moment: The placement of the electronegative nitrogen atom alters the molecule's overall dipole moment. This subtle change affects how each isomer interacts with polar surfaces and solvents.

• Acidity/Basicity (pKa): The pKa is the most critical differentiator. The nitrogen in the pyridine ring is basic and can be protonated. Its proximity to the electron-rich pyrrole ring influences its basicity. Literature suggests distinct pKa values for the different azaindole isomers, which directly impacts their degree of ionization in a buffered mobile phase.[11] Specifically, 6-azaindole is expected to be more basic (higher pKa) than 7-azaindole.[11]

These differences, though slight, are the key to unlocking their chromatographic separation.

Chromatographic Strategy: Why Hydrophilic Interaction Liquid Chromatography (HILIC) Excels

Conventional Reversed-Phase (RP-HPLC), which separates compounds based on hydrophobicity, often struggles to resolve highly polar, structurally similar isomers.[12] While RP methods can be developed, they may lack the necessary resolution or robustness.

For this specific challenge, Hydrophilic Interaction Liquid Chromatography (HILIC) is the superior strategy.[13] HILIC is a powerful technique for separating polar and hydrophilic compounds that are poorly retained in reversed-phase systems.[14]

The separation mechanism in HILIC involves the partitioning of the analyte between a high-concentration organic mobile phase and a water-enriched layer immobilized on the surface of a polar stationary phase.[15] This mechanism is exquisitely sensitive to subtle differences in polarity, hydrogen bonding capacity, and charge state, making it the ideal choice for this isomeric separation.[14][15]

Caption: High-level workflow for the HILIC-based separation of azaindole isomers.

A Validated HILIC Protocol for Isomer Differentiation

This protocol has been designed to be a self-validating system, where clear baseline separation provides inherent confirmation of the method's efficacy.

1. Instrumentation and Consumables

• HPLC/UHPLC System: Any standard system equipped with a gradient pump, autosampler, column thermostat, and UV detector is suitable.

• Column: Amide-based HILIC column (e.g., 100 x 2.1 mm, 1.7 µm). Rationale: Amide stationary phases provide a good balance of polarity and hydrogen bonding (both donor and acceptor) capabilities, which enhances selectivity for these isomers.

• Chemicals: Acetonitrile (HPLC grade), Water (HPLC grade), Ammonium formate (LC-MS grade).

2. Chromatographic Conditions

• Mobile Phase A: 10 mM Ammonium formate in Water, pH 3.0 (adjusted with formic acid). Rationale: A pH of 3.0 ensures that both isomers are partially protonated, leveraging their pKa differences to maximize selectivity. The buffer provides counter-ions to improve peak shape.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0.0 min: 95% B

  • 5.0 min: 85% B

  • 5.1 min: 95% B

  • 7.0 min: 95% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C. Rationale: Elevated temperature reduces mobile phase viscosity and can improve peak efficiency.

• Injection Volume: 2 µL.

• UV Detection: 254 nm.

3. Sample and Standard Preparation

• Stock Solutions: Prepare individual stock solutions of 6-azaindole and 7-azaindole at 1 mg/mL in a 50:50 mixture of Acetonitrile:Water.

• Working Standard: Prepare a mixed working standard containing both isomers at a final concentration of 10 µg/mL each, using 90:10 Acetonitrile:Water as the diluent. Rationale: The high organic content of the diluent is crucial for good peak shape in HILIC.

Expected Results and Data Analysis

Executing the protocol above should yield a chromatogram with two well-resolved peaks. The elution order is determined by polarity: the more polar compound interacts more strongly with the stationary phase and is retained longer. Due to its electronic structure, 7-azaindole is the more polar of the two isomers and is expected to elute after 6-azaindole.

Table 1: Typical Chromatographic Performance Data

Parameter	6-Azaindole	7-Azaindole	Acceptance Criteria
Retention Time (t_R)	~ 3.5 min	~ 3.9 min	Consistent t_R (±2%)
Tailing Factor (T_f)	1.1	1.2	T_f ≤ 1.5
Resolution (R_s)	\multicolumn{2}{c	}{> 2.0}	R_s ≥ 2.0
Theoretical Plates (N)	> 8000	> 8000	High Efficiency

The Science Behind the Separation: A Mechanistic Deep Dive

The successful separation is not accidental; it is a direct consequence of exploiting the subtle physicochemical differences between the isomers within the HILIC separation mode.

Caption: Differential partitioning of azaindole isomers in HILIC.

• The Role of Partitioning and Polarity: In the high-organic mobile phase, a water-enriched layer forms on the polar amide stationary phase. The more polar 7-azaindole partitions more favorably into this aqueous layer than the slightly less polar 6-azaindole. This is the primary driver of its longer retention time.

• The Influence of pKa and pH: At a mobile phase pH of 3.0, both isomers exist in an equilibrium between their neutral and protonated (cationic) forms. Since 6-azaindole is more basic (higher pKa) than 7-azaindole, a slightly larger fraction of its molecules will be protonated at this pH.[11] While this charge can lead to some electrostatic interaction with the stationary phase, the dominant effect in HILIC is the partitioning based on overall polarity. The difference in protonation state contributes to the overall difference in hydrophilicity, enhancing the separation.

• Hydrogen Bonding Interactions: Both the pyrrole N-H (donor) and the pyridine N (acceptor) of the azaindoles can form hydrogen bonds. The amide stationary phase has both hydrogen bond donor (N-H) and acceptor (C=O) sites. The specific geometry and electron density of each isomer lead to differential hydrogen bonding strengths with the stationary phase, further contributing to the selectivity of the method.

Conclusion

Differentiating the positional isomers 6-azaindole and 7-azaindole is a common but critical challenge in pharmaceutical analysis. While conventional reversed-phase methods may fall short, a well-designed HILIC method provides a robust, selective, and mechanistically sound solution. By leveraging the subtle differences in the isomers' polarity and pKa values, the HILIC method described in this guide offers baseline resolution, excellent peak shape, and the high degree of confidence required for drug development and quality control applications. This approach transforms a difficult separation into a routine and reliable analysis.

References

• Buszewski, B., Noga, S. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 402(1), 231-247. [Link]

• Dr. Maisch GmbH. (n.d.). HILIC. Retrieved February 24, 2026, from [Link]

• Harshitha, S., et al. (2020). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Journal of Drug Metabolism & Toxicology, 11(252). [Link]

• Wang, Y., et al. (2015). Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. RSC Advances, 5(85), 69536-69543. [Link]

• Phenomenex. (2016). HILIC Explained: What It Is & How It Works. Retrieved February 24, 2026, from [Link]

• Semantic Scholar. (n.d.). A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. Retrieved February 24, 2026, from [Link]

• Lu, D., et al. (2021). Exploring 6-Azaindole and 7-Azaindole Rings for Developing Cannabinoid Receptor 1 Allosteric Modulators. Molecules, 26(16), 4784. [Link]

• Itabashi, Y., et al. (2000). Reversed-Phase HPLC Separation of 1,2-Diacylglycerol Regioisomers. Journal of Liquid Chromatography & Related Technologies, 23(15), 2371-2380. [Link]

• Gherghiceanu, E., et al. (2022). 6 Fused pyrrolo-pyridines and pyrrolo-(iso) quinoline as anticancer agents. In Heterocyclic Scaffolds with Anticancer Activity. [Link]

• Dickie, A. (2025). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Lab Manager. [Link]

• Wipf, P. (2007). The Heterocyclic Chemistry of Azaindoles. Wipf Group, University of Pittsburgh. [Link]

• National Center for Biotechnology Information. (n.d.). 6-Azaindole. PubChem Compound Database. Retrieved February 24, 2026, from [Link]

• Rochais, C., et al. (2014). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, 19(12), 19685-19723. [Link]

• Rochais, C., et al. (2014). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, 19(12), 19685-19723. [Link]

• Rich, R. L., et al. (2003). Photophysics and Biological Applications of 7-Azaindole and Its Analogs. Chemical Reviews, 103(11), 4123-4154. [Link]

• BioPharma Services Inc. (2024). Bioanalytical Method Development: Isomers. Retrieved February 24, 2026, from [Link]

• ResearchGate. (n.d.). Calculated H charges and pKa values of 1-(2-thienyl)-7-azaindole. Retrieved February 24, 2026, from [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1318. [Link]

• SIELC Technologies. (n.d.). Separation of 5-Bromo-7-azaindole on Newcrom R1 HPLC column. Retrieved February 24, 2026, from [Link]

• Kumar, A., et al. (2020). Azaindole Therapeutic Agents. Current Topics in Medicinal Chemistry, 20(1), 4-21. [Link]

• Raglione, T. (2020). Analytical Strategies in the Development of Generic Drug Products: The Role of Chromatography and Mass Spectrometry. Spectroscopy Online. [Link]

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A Comparative Guide to the UV-Vis Absorption Spectra of 3-Nitro-pyrrolo[2,3-c]pyridine Derivatives

This technical guide offers an in-depth comparison of the ultraviolet-visible (UV-Vis) absorption spectra of 3-nitro-pyrrolo[2,3-c]pyridine derivatives. As a class of compounds with significant interest in medicinal chemistry and drug development, understanding their electronic properties is crucial for their characterization and application. This guide provides a comparative analysis based on available experimental data for structurally analogous compounds and theoretical principles, offering insights for researchers, scientists, and professionals in drug development.

Introduction to 3-Nitro-pyrrolo[2,3-c]pyridines

The pyrrolo[2,3-c]pyridine scaffold, also known as 6-azaindole, is a privileged heterocyclic motif in numerous biologically active molecules. The introduction of a nitro group at the 3-position significantly influences the electronic distribution within the molecule due to its strong electron-withdrawing nature. This modification can have a profound impact on the compound's photophysical properties, which are critical for various applications, including the development of novel therapeutics and molecular probes. UV-Vis spectroscopy is a fundamental technique for probing these electronic properties, providing valuable information about the electronic transitions within the molecule.

The Chromophore of 3-Nitroindoles: A Foundational Comparison

Direct experimental data on a series of 3-nitro-pyrrolo[2,3-c]pyridine derivatives is not extensively available in the public domain. However, the structurally analogous 3-nitroindole provides an excellent reference for understanding the fundamental chromophore. The UV-Vis absorption spectrum of 3-nitroindole in 2-propanol exhibits a broad absorption peak in the near-UV range, with a maximum absorption (λmax) at 349 nm.[1] This absorption band is attributed to a π→π* electronic transition, which is characteristic of conjugated aromatic systems.

The introduction of the nitro group at the 3-position of the indole ring causes a significant bathochromic (red) shift compared to the parent indole, which has its primary absorption bands at much shorter wavelengths. This is due to the extension of the conjugated system and the strong electron-withdrawing effect of the nitro group, which lowers the energy of the lowest unoccupied molecular orbital (LUMO).

Comparative Analysis of UV-Vis Absorption Spectra

The introduction of a nitrogen atom at the 6-position of the indole ring to form the pyrrolo[2,3-c]pyridine scaffold is expected to further modulate the electronic properties and, consequently, the UV-Vis absorption spectrum. The nitrogen atom in the pyridine ring is more electronegative than a carbon atom, leading to a general decrease in electron density in the six-membered ring. This can influence the energy of the molecular orbitals involved in the electronic transitions.

While specific experimental data for a series of substituted 3-nitro-pyrrolo[2,3-c]pyridines is scarce, we can predict the general trends based on established principles of physical organic chemistry. The table below compares the experimental data for 3-nitroindole with predicted values for the parent 3-nitro-pyrrolo[2,3-c]pyridine and the expected shifts upon introduction of common substituents.

Compound	Solvent	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Notes
3-Nitroindole	2-Propanol	349[1]	Not Reported	Experimental data for a close structural analog.
3-Nitro-pyrrolo[2,3-c]pyridine	Methanol	~350-360	-	Predicted. A slight bathochromic shift is expected due to the influence of the pyridine nitrogen.
5-Methoxy-3-nitro-pyrrolo[2,3-c]pyridine	Methanol	>360	-	Predicted. The electron-donating methoxy group should cause a bathochromic shift.
5-Chloro-3-nitro-pyrrolo[2,3-c]pyridine	Methanol	~350-360	-	Predicted. The inductive electron-withdrawing effect and the weak resonance effect of the chloro group may lead to a minor shift.
5-Cyano-3-nitro-pyrrolo[2,3-c]pyridine	Methanol	<350	-	Predicted. The strongly electron-withdrawing cyano group is expected to cause a hypsochromic (blue) shift.

Note: The predicted values are estimations and should be confirmed by experimental measurements.

Influence of Substituents and Solvent Polarity

Substituent Effects

The position and electronic nature of substituents on the 3-nitro-pyrrolo[2,3-c]pyridine core are expected to have a significant impact on the UV-Vis absorption spectrum:

• Electron-Donating Groups (EDGs): Substituents such as methoxy (-OCH₃) or amino (-NH₂) groups, particularly at positions that can effectively donate electron density to the conjugated system (e.g., position 5), are predicted to cause a bathochromic (red) shift of the λmax. This is because EDGs raise the energy of the highest occupied molecular orbital (HOMO), reducing the HOMO-LUMO energy gap.

• Electron-Withdrawing Groups (EWGs): Conversely, strong electron-withdrawing groups like cyano (-CN) or additional nitro groups will likely lead to a hypsochromic (blue) shift of the λmax. These groups lower the energy of both the HOMO and LUMO, but the effect on the HOMO is often more pronounced, thus increasing the energy gap for the π→π* transition.

Solvent Effects

The polarity of the solvent can also influence the position of the absorption maximum, a phenomenon known as solvatochromism. For nitroaromatic compounds, which often exhibit a significant change in dipole moment upon electronic excitation, the effect of solvent polarity can be pronounced. An increase in solvent polarity generally leads to a stabilization of the more polar state. If the excited state is more polar than the ground state, a bathochromic shift is observed in more polar solvents. Conversely, if the ground state is more polar, a hypsochromic shift will occur. For many nitro-substituted aromatic compounds, the excited state is more polar, and thus a red shift is often observed with increasing solvent polarity.

Experimental Protocol for UV-Vis Spectral Acquisition

The following is a standardized protocol for obtaining high-quality UV-Vis absorption spectra of 3-nitro-pyrrolo[2,3-c]pyridine derivatives.

Objective: To determine the wavelength of maximum absorption (λmax) and the molar absorptivity (ε) of a 3-nitro-pyrrolo[2,3-c]pyridine derivative.

Materials:

• 3-Nitro-pyrrolo[2,3-c]pyridine derivative

• Spectroscopic grade solvent (e.g., methanol, ethanol, acetonitrile, or dichloromethane)

• Volumetric flasks (10 mL, 25 mL)

• Micropipettes

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

Procedure:

• Stock Solution Preparation: Accurately weigh a small amount (e.g., 1-2 mg) of the 3-nitro-pyrrolo[2,3-c]pyridine derivative and dissolve it in a known volume (e.g., 10.0 mL) of the chosen spectroscopic grade solvent in a volumetric flask. This will be your stock solution.

• Working Solution Preparation: Prepare a series of dilutions from the stock solution to obtain concentrations that will give an absorbance reading in the optimal range of the spectrophotometer (typically 0.2 - 1.0 a.u.).

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes. Set the desired wavelength range for scanning (e.g., 200-600 nm).

• Baseline Correction: Fill a quartz cuvette with the pure solvent to be used for the analysis. Place it in both the reference and sample holders of the spectrophotometer and run a baseline correction.

• Sample Measurement: Empty the sample cuvette, rinse it with a small amount of the most dilute working solution, and then fill it with the same solution. Place the cuvette in the sample holder and record the absorption spectrum.

• Repeat for all Concentrations: Repeat step 5 for all the prepared working solutions, moving from the most dilute to the most concentrated.

• Data Analysis:

  • Identify the λmax from the spectra.

  • To determine the molar absorptivity (ε), plot a graph of absorbance at λmax versus the concentration of the solutions.

  • According to the Beer-Lambert law (A = εcl), the slope of the resulting linear plot will be the molar absorptivity (where c is the concentration in mol/L and l is the path length in cm).

Visualizing Structures and Workflows

Caption: Comparison of the reference 3-nitroindole structure with the target 3-nitro-pyrrolo[2,3-c]pyridine scaffold.

Caption: A streamlined workflow for the experimental determination of UV-Vis absorption properties.

Conclusion

References

• Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. ACS Earth and Space Chemistry, 2021.

• Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Journal of Organic and Pharmaceutical Chemistry, 2024.

• Discovery of Pyrrolo[2,3-c]pyridines as Potent and Reversible LSD1 Inhibitors. ACS Medicinal Chemistry Letters, 2023.

• Effects of Nitro-Substitution on the Spectroscopic and Self-Assembly Properties of BODIPY Dyes. The Journal of Organic Chemistry, 2013.

• Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. Molecules, 2020.

• Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. National Center for Biotechnology Information, 2021.

Sources

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Safety & Regulatory Compliance

Comprehensive Safety &amp; Handling Guide: 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol

Topic: Personal protective equipment for handling 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol[1][2][3][4][5][6][7][8]

CAS Number: 1190322-25-8 Chemical Class: Nitro-substituted Azaindole / Hydroxypyridine derivative Primary Application: Pharmaceutical intermediate (Kinase inhibitor scaffolds)

Part 1: Executive Safety Summary

Immediate Action Required: Treat this compound as a high-potency unknown . In the absence of full toxicological data for this specific isomer, adopt "Universal Precautions" for nitro-aromatic heterocycles.

• Primary Risks: Respiratory sensitization, acute toxicity (inhalation/oral), and potential thermal instability due to the nitro group.

• Core Directive: All handling of dry powder must occur within a certified Chemical Fume Hood (CFH) or Powder Containment Hood.

• Skin Barrier: Double-gloving (Nitrile/Nitrile) is mandatory.

Part 2: Hazard Analysis & Causality (The "Why")

To select the correct PPE, we must understand the molecular behavior of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol.

The Nitro Group (-NO2) Factor

Hazard: Nitro-substituted heterocycles possess a high nitrogen-to-carbon ratio. While generally stable, they can exhibit energetic decomposition when subjected to heat or shock.

• Implication: Avoid metal spatulas (spark risk) and friction. Use anti-static weighing boats.

• Toxicology: Nitro-aromatics are often readily absorbed through the skin and can cause methemoglobinemia (interference with blood oxygen transport) [1].

The Azaindole Scaffold

Hazard: 7-Azaindole derivatives are structurally similar to purines and serotonin.

• Implication: High potential for biological activity, specifically kinase inhibition. This requires preventing occupational pharmacologic effects —where the researcher inadvertently doses themselves with a biologically active agent.

Physical State (Powder)

Hazard: As a solid research chemical, the primary vector of exposure is airborne dust during weighing and transfer.

• Implication: Respiratory protection is the critical control point.

Part 3: Personal Protective Equipment (PPE) Matrix

This system is designed as a redundant barrier protocol . If one layer fails, the next captures the hazard.

PPE Specification Table

Protection Zone	Recommended Equipment	Technical Specification & Rationale
Respiratory	Primary: Fume HoodSecondary: N95 or P100	Engineering Control First: Velocity 80-100 fpm.Mask: Valved N95 for comfort, or P100 if dust generation is visible.[1][2][8] Why: Nitro-aromatic dusts can be potent respiratory irritants [2].
Hand (Inner)	Nitrile Exam Glove	Thickness: 4-5 mil. Color: Blue/Purple.Function: Acts as a second skin. If outer glove breaches, this prevents immediate dermal contact.
Hand (Outer)	Extended Cuff Nitrile	Thickness: 5-8 mil. Color: Black/Orange.Function: Sacrificial layer. Discard immediately upon visible contamination.[2][7][8][9] Note: Latex is permeable to many organic nitrogen compounds and should be avoided.
Eye/Face	Chemical Goggles	Standard: ANSI Z87.1 (Impact + Splash).Why: Safety glasses leave gaps. Dust can bypass side shields. Goggles seal the orbital area.
Body	Lab Coat (Synthetic/Blend)	Material: Nomex or Polyester/Cotton blend.Why: 100% Cotton can absorb and hold nitro-compounds against the skin. Synthetic blends offer better repellency.

Visualization: The Barrier Logic

The following diagram illustrates the "Swiss Cheese Model" of safety applied to this chemical.

Caption: Barrier analysis showing how multiple PPE layers function to prevent skin/eye contact.

Part 4: Operational Protocols

Protocol A: Safe Weighing & Transfer

Objective: Eliminate dust generation and static discharge.

• Preparation:

  • Turn on the fume hood and verify flow (sash at recommended height).

  • Place a disposable balance draft shield or a secondary containment tray inside the hood.

  • Static Control: Use an ionizing fan or anti-static gun on the weighing boat. Nitro compounds can be static-prone, causing powder to "jump."

• The Transfer:

  • Do not use metal spatulas (risk of friction initiation). Use PTFE (Teflon) coated or disposable plastic spatulas.

  • Weigh directly into a tared vial. Never weigh onto weighing paper (risk of spill during transfer).

  • Cap the vial inside the hood immediately after weighing.

• Decontamination:

  • Wipe the exterior of the vial with a Kimwipe dampened with methanol or acetone before removing it from the hood.

  • Discard the wipe into solid hazardous waste.

Protocol B: Solubilization

Objective: Dissolve the solid safely to reduce inhalation risk.

• Solvent Choice: DMSO or DMF are common solvents for azaindoles.

• Procedure: Add solvent to the solid (not solid to solvent) to prevent "puffing" of dust.

• Labeling: Once in solution, the risk shifts from inhalation to dermal absorption . Label the vessel clearly: "Caution: Nitro-Azaindole Solution - Toxic/Irritant."

Part 5: Emergency Response & Disposal

Spill Response Logic

In the event of a spill, immediate classification determines the response.

Caption: Decision tree for managing spills of 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol.

Waste Disposal[1][2][10][11][12]

• Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) in the waste stream.

• Classification: High-Temperature Incineration. Label as "Organic Heterocycle, Toxic, Irritant."

• Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if acidic byproducts are present.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Nitro-substituted heterocycles. (General Toxicology of Nitroaromatics). Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Available at: [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. Available at: [Link]

Disclaimer: This guide is intended for trained scientific personnel. Always consult the specific Safety Data Sheet (SDS) provided by your chemical supplier before handling.

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